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Compound of Interest

Compound Name: DC-Y13-27

Cat. No.: B10857450

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential safety and logistical information for
the disposal of DC-Y13-27, a YTHDF2 inhibitor used in research.

Hazard Identification and Safety Information

DC-Y13-27 is classified as a hazardous substance. All personnel handling this compound
should be familiar with its potential hazards and take appropriate safety precautions.

Quantitative Data Summary

Property Value Reference
Molecular Formula C14H10N202S

Molecular Weight 270.31 g/mol

Appearance White to beige powder

Solubility Soluble in DMSO (30 mg/mL)

Storage Temperature Room temperature

Hazard Classification
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Personal Protective Equipment (PPE)

Before handling DC-Y13-27, ensure the following personal protective equipment is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator may
be necessary.

Disposal Procedures

The disposal of DC-Y13-27 and its contaminated materials must be handled in accordance with
local, state, and federal regulations. The following is a general procedural guide.

Step-by-Step Disposal Protocol:

e Segregation:
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o Do not mix DC-Y13-27 waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Segregate solid waste (e.g., contaminated gloves, weigh paper) from liquid waste (e.g.,
unused solutions).

o Waste Collection:

o Solid Waste: Collect in a designated, labeled, and sealed container. The container should
be clearly marked as "Hazardous Chemical Waste" and include the name "DC-Y13-27".

o Liquid Waste: Collect in a compatible, sealed, and labeled waste container. If dissolved in
a solvent (e.g., DMSO), the solvent must also be listed on the waste label.

e Labeling:

o All waste containers must be clearly labeled with the full chemical name ("DC-Y13-27"),
the associated hazards (e.g., "Harmful if swallowed,"” "Causes skin and eye irritation"), and
the date of accumulation.

e Storage:

o Store waste containers in a designated satellite accumulation area.

o Ensure the storage area is secure and away from incompatible materials.
e Pickup and Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste. Do not attempt to dispose of DC-Y13-27 down the drain or in regular
trash.

Experimental Workflow for Disposal
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Caption: Logical workflow for the proper disposal of DC-Y13-27.
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Emergency Procedures

Spill:
o Evacuate the immediate area.
o Wear appropriate PPE.

o For a small solid spill, gently sweep up the material to avoid creating dust and place it in a
sealed container for disposal.

» For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
¢ Report the spill to your supervisor and EHS office.
Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.

« In all cases of exposure, seek immediate medical attention.
 To cite this document: BenchChem. [Proper Disposal Procedures for DC-Y13-27].

BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857450#dc-y13-27-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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